Cas no 150036-29-6 (Benzeneacetamide,N-methyl-N-[(2E)-3-(methylthio)-1-oxo-2-propen-1-yl]-)

• Product Name: Benzeneacetamide,N-methyl-N-[(2E)-3-(methylthio)-1-oxo-2-propen-1-yl]-
• CAS No: 150036-29-6
• MF: C₁₃H₁₅NO₂S
• MW: 249.32870221138
• CID: 147860
• Update Time: 2024-03-01

Benzeneacetamide,N-methyl-N-[(2E)-3-(methylthio)-1-oxo-2-propen-1-yl]- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetamide,N-methyl-N-[(2E)-3-(methylthio)-1-oxo-2-propen-1-yl]-
• Benzeneacetamide,N-methyl-N-[(2E)-3-(methylthio)-1-oxo-2-propenyl]- (9CI)
• Benzeneacetamide,N-methyl-N-[3-(methylthio)-1-oxo-2-propenyl]-, (E)-
• Penimide A
• Benzeneacetamide, N-methyl-N-[(2E)-3-(methylthio)-1-oxo-2-propen-1-yl]-

• Inchi： 1S/C13H15NO2S/c1-14(12(15)8-9-17-2)13(16)10-11-6-4-3-5-7-11/h3-9H,10H2,1-2H3/b9-8+
• InChI Key： OWYIACNBEZFCBT-CMDGGOBGSA-N
• SMILES： C1(CC(N(C)C(=O)/C=C/SC)=O)=CC=CC=C1

Computed Properties

• Exact Mass: 249.08245

Experimental Properties

• Density: 1.165±0.06 g/cm3(Predicted)
• Boiling Point: 410.9±45.0 °C(Predicted)
• PSA: 37.38
• pka: -2.05±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides